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Compound of Interest

N-(4-Methoxybenzylidene)-4-
Compound Name:
butylaniline

Cat. No.: B1215461

CAS Number: 26227-73-6

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-(4-Methoxybenzylidene)-4-butylaniline, commonly abbreviated as MBBA, is a Schiff base
that holds a significant place in the history of materials science. First synthesized in 1969, it
was one of the first room-temperature nematic liquid crystals discovered, a breakthrough that
paved the way for the development of modern liquid crystal displays (LCDs).[1] Its rod-like
molecular structure is crucial for its liquid crystalline behavior.[1] This guide provides a
comprehensive overview of MBBA, focusing on its chemical and physical properties, synthesis,
and key applications. While primarily used in materials science, this document also includes
available toxicological data for professionals in drug development and safety assessment.

Physicochemical Properties

MBBA is a cloudy, light-yellow liquid at room temperature.[1] Its core structure consists of a 4-
butylaniline moiety linked to a 4-methoxybenzaldehyde group via an imine bond.[1] This
elongated molecular shape is fundamental to its ability to form a nematic liquid crystal phase.

[1]

Table 1: General and Physicochemical Properties of MBBA
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Property Value Reference

Molecular Formula C1sH21NO [21[31[41[5][6]

Molecular Weight 267.37 g/mol [L13B141517118]1

Appearance Cloudy light yellow liquid [2]

Density 1.027 g/mL at 25 °C [21[41[7]

Refractive Index (n20/D) 1.5496 [4117]

Flash Point 113 °C (235 °F) (21141071

Nematic Range 22 °Cto 48 °C [1]

Isotropic Transition

Temperature oK 2

Solubility Insoluble in water [6]
Synthesis

The synthesis of MBBA is a classic example of a condensation reaction, specifically the
formation of a Schiff base from an aniline and an aldehyde.[1] The reaction involves the
nucleophilic attack of the nitrogen atom of 4-butylaniline on the carbonyl carbon of 4-
methoxybenzaldehyde, followed by the elimination of a water molecule to form the imine
linkage.[1]

Experimental Protocol: Synthesis of N-(4-
Methoxybenzylidene)-4-butylaniline

This protocol is a generalized procedure based on established condensation reactions for
Schiff bases.[1][9]

Materials:
e 4-Butylaniline

» 4-Methoxybenzaldehyde
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o Ethanol (absolute)

o Acid catalyst (e.g., a few drops of glacial acetic acid, optional)
Equipment:

Round-bottom flask

Reflux condenser

Heating mantle

Magnetic stirrer and stir bar
Crystallization dish

Filtration apparatus (e.g., Buchner funnel)
Rotary evaporator

Procedure:

Reaction Setup: In a round-bottom flask, dissolve equimolar amounts of 4-butylaniline and 4-
methoxybenzaldehyde in absolute ethanol. The exact concentration will depend on the scale
of the reaction, but a common starting pointis a 1 M solution.

Catalysis (Optional): Add a few drops of a suitable acid catalyst, such as glacial acetic acid,
to the reaction mixture. This can increase the rate of reaction.

Reflux: Attach a reflux condenser to the flask and heat the mixture to reflux with constant
stirring. The reaction time can vary, but it is typically refluxed for 2-4 hours.

Cooling and Crystallization: After the reflux period, allow the reaction mixture to cool to room
temperature. The product, MBBA, may begin to crystallize out of the solution as it cools.
Further cooling in an ice bath can promote crystallization.

Isolation: Isolate the crude product by vacuum filtration using a Buichner funnel. Wash the
crystals with a small amount of cold ethanol to remove any unreacted starting materials.
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« Purification: For higher purity (>98%), the crude product should be purified. Recrystallization
from a suitable solvent, such as ethanol or methanol, is a common method.[1] Column
chromatography can also be employed for further purification.

e Drying: Dry the purified product under vacuum to remove any residual solvent.

Synthesis Workflow Diagram
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Synthesis Workflow of N-(4-Methoxybenzylidene)-4-butylaniline

1. Reactants
4-Butylaniline
4-Methoxybenzaldehyde
Ethanol (Solvent)

2. Mixing & Dissolution
Equimolar amounts in ethanol
3. Reaction
Reflux for 2-4 hours
4. Cooling & Crystallization
Cool to room temperature, then ice bath
5. Isolation
Vacuum filtration
6. Purification
Recrystallization from ethanol
7. Final Product
Dry under vacuum

Click to download full resolution via product page

Caption: Synthesis Workflow of N-(4-Methoxybenzylidene)-4-butylaniline.
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Spectroscopic Data

Detailed spectroscopic data for MBBA is not readily available in the public domain. However,
the expected spectral features can be inferred from its structure and data for its precursors.

¢ IH NMR: The proton NMR spectrum is expected to show signals corresponding to the
aromatic protons of the two benzene rings, the imine proton, the methoxy group protons, and
the protons of the butyl chain.

e 13C NMR: The carbon NMR spectrum will display distinct signals for the carbons in the
aromatic rings, the imine carbon, the methoxy carbon, and the carbons of the butyl group.

» IR Spectroscopy: The infrared spectrum will be characterized by absorption bands
corresponding to C=N stretching of the imine group, C-H stretching of the aromatic and
aliphatic groups, and C-O stretching of the methoxy group.

Applications

The primary application of MBBA is in the field of liquid crystals.[10] Its room-temperature
nematic phase was a critical development for the creation of LCDs used in a wide range of
electronic devices.[10] While newer liquid crystal materials with wider temperature ranges and
improved properties have been developed, MBBA remains a subject of academic research due
to its historical significance and well-characterized properties.[1] It is often used as a model
system for studying the physical and optical properties of nematic liquid crystals.

Toxicological and Safety Information

For professionals in drug development and related fields, understanding the safety profile of a
compound is crucial. MBBA is classified as an irritant, causing skin, eye, and respiratory tract
irritation.[4][6][7][8]

Table 2: Hazard and Safety Information for MBBA
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Hazard Statement

Precautionary Statement

Reference

H315: Causes skin irritation

P264: Wash skin thoroughly

after handling

(416718l

H319: Causes serious eye

irritation

P280: Wear protective gloves/

eye protection/ face protection

[416]L718]

H335: May cause respiratory
irritation

P261: Avoid breathing dust/

fume/ gas/ mist/ vapors/ spray

[416]L718]

P302 + P352: IF ON SKIN:

Wash with plenty of soap and [6]1[8]
water
P305 + P351 + P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
[61[8]

Remove contact lenses, if
present and easy to do.

Continue rinsing.

A study on the mutagenicity of MBBA in Salmonella typhimurium has been reported, indicating
its potential for genotoxic effects.[11] It is important to handle this compound with appropriate
personal protective equipment (PPE), including gloves, safety glasses, and a respirator, in a
well-ventilated area.[4][7][12]

Conclusion

N-(4-Methoxybenzylidene)-4-butylaniline (MBBA) is a historically significant organic
compound that played a pivotal role in the advancement of liquid crystal technology. Its
straightforward synthesis and well-defined physicochemical properties make it an important
material for both historical context and ongoing research in materials science. While not a
pharmaceutical agent, its toxicological profile necessitates careful handling and adherence to
safety protocols, a standard practice in all chemical research and development. This guide
provides a foundational understanding of MBBA for researchers and professionals across
various scientific disciplines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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